[(1R,3S)-3-aminocyclopentyl]methanol
Overview
Description
Molecular Structure Analysis
The molecular formula of [(1R,3S)-3-aminocyclopentyl]methanol is C6H13NO . It is a chiral compound, meaning it has two non-superimposable mirror images, and the enantiomeric forms of the compound have different biological activities.Chemical Reactions Analysis
Derivatives of this compound have been used in various organic synthesis processes. For example, a tris (triazolyl)methanol-Cu (I) structure, which can be synthesized using derivatives of this compound, was found to be a highly active catalyst for Huisgen 1,3-dipolar cycloadditions.Physical and Chemical Properties Analysis
The compound has a density of 1.0±0.1 g/cm3, a boiling point of 197.3±13.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.8 mmHg at 25°C . It has a molar refractivity of 32.8±0.3 cm3, a polar surface area of 46 Å2, and a molar volume of 114.9±3.0 cm3 .Scientific Research Applications
1. Application in Lipid Dynamics Studies
[(1R,3S)-3-aminocyclopentyl]methanol, as a methanol derivative, is relevant in research on lipid dynamics. Methanol, a common solubilizing agent for studying transmembrane proteins/peptides, significantly impacts lipid dynamics in biological and synthetic membranes. Studies utilizing small angle neutron scattering revealed that methanol influences the rate of lipid transfer and flip-flop kinetics in membranes, critical in understanding cellular processes and protein functions (Nguyen et al., 2019).
2. Role in Chemical Synthesis
Methanol derivatives play a role in the synthesis of complex organic compounds. For instance, studies have shown the synthesis of enantiomeric β-lactams via reactions in methanol, demonstrating the utility of methanol derivatives in creating specific stereoisomers of chemical compounds (Szakonyi et al., 2010).
3. Use in N-Methylation of Amines
Methanol derivatives are instrumental in the N-methylation of amines, a critical process in organic synthesis. Research has developed methods using methanol as both a C1 synthon and H2 source for selective N-methylation, highlighting its application in synthesizing pharmaceutical agents (Sarki et al., 2021).
4. Analysis of Methanol in Mixtures
Analytical methods using methanol derivatives are developed for the detection and analysis of methanol in various mixtures. Techniques like hybrid capillary electrophoresis with electrochemical derivatization have been used for analyzing methanol in the presence of ethanol, demonstrating its application in analytical chemistry and toxicology studies (Santos et al., 2017).
5. Green Chemistry Applications
Methanol derivatives are employed in green chemistry for sustainable and selective chemical processes. For example, research has shown the use of methanol for the selective N-monomethylation of anilines under mild conditions, emphasizing its role in environmentally friendly chemical synthesis (Chen et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used in the synthesis of 6-aminopyridine-3-thiazole , which suggests that it may interact with enzymes or receptors involved in the metabolic pathways of these compounds.
Biochemical Pathways
The compound [(1R,3S)-3-aminocyclopentyl]methanol is involved in the synthesis of 6-aminopyridine-3-thiazole . The biochemical pathways affected by this compound would therefore be related to the functions and metabolism of 6-aminopyridine-3-thiazole.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is not readily available. As a small molecule, it is likely to have good bioavailability. Its solubility in DMSO, methanol, and water is reported to be slight , which could influence its absorption and distribution in the body.
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific biochemical context in which it is used. As an intermediate in the synthesis of 6-aminopyridine-3-thiazole , its primary effect would be the formation of this compound.
Properties
IUPAC Name |
[(1R,3S)-3-aminocyclopentyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c7-6-2-1-5(3-6)4-8/h5-6,8H,1-4,7H2/t5-,6+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVQDOKDLGGYIOY-RITPCOANSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](C[C@@H]1CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102099-18-3 | |
Record name | rac-[(1R,3S)-3-aminocyclopentyl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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